HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Product Name, component content, use to
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection
2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
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2-(Dihydrogen phosphate)-1,2,3-propanetriol Disodium Salt, with the chemical formula Na₂C₆H₁₀O₈P₂, is a versatile compound widely utilized in the pharmaceutical, biochemical, and industrial sectors. This disodium salt derivative of 1,2,3-propanetriol phosphonate exhibits remarkable properties that make it indispensable in various applications. Its unique structural features and chemical stability have positioned it as a key component in modern research and development.
The compound's molecular structure consists of a glycerol backbone with phosphonate groups attached to the hydroxyl positions. This configuration imparts exceptional chelating and buffering capabilities, which are harnessed in multiple scientific domains. The disodium salt form enhances solubility in aqueous solutions, making it particularly valuable for biological assays and pharmaceutical formulations.
In recent years, 2-(Dihydrogen phosphate)-1,2,3-propanetriol Disodium Salt has garnered significant attention in the field of drug delivery systems. Researchers have leveraged its ability to form stable complexes with hydrophobic molecules to develop novel nanocarriers for targeted therapies. These advancements align with the growing demand for precision medicine, where controlled release mechanisms are critical for optimizing therapeutic outcomes.
Moreover, the compound's role in biochemical research cannot be overstated. Its phosphate groups contribute to maintaining pH homeostasis in cellular environments, making it a preferred choice for buffer solutions in laboratory settings. Recent studies have highlighted its efficacy in stabilizing protein structures during crystallization processes, thereby aiding structural biology investigations.
The industrial applications of 2-(Dihydrogen phosphate)-1,2,3-propanetriol Disodium Salt are equally diverse. It serves as a corrosion inhibitor in metal processing and as a flame retardant in polymer composites. These uses underscore its chemical versatility and economic importance. As industries continue to innovate, the demand for such multifunctional compounds is expected to rise.
One of the most exciting developments involves its application in sustainable agriculture. The compound's ability to chelate metal ions enhances nutrient uptake in plants while reducing soil contamination risks associated with excessive fertilizer use. This aligns with global efforts to promote eco-friendly farming practices without compromising yield quality.
From a pharmacological perspective, 2-(Dihydrogen phosphate)-1,2,3-propanetriol Disodium Salt has been investigated for its potential anti-inflammatory properties. Preliminary studies suggest that its structural analogs may modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. While further research is needed to validate these findings fully, the implications are promising for developing novel therapeutics.
The compound's stability under varying environmental conditions makes it an attractive candidate for long-term storage solutions in pharmaceutical manufacturing. Its resistance to degradation ensures consistent quality throughout the supply chain, reducing waste and improving cost-efficiency for manufacturers.
In conclusion,2-(Dihydrogen phosphate)-1,2,3-propanetriol Disodium Salt (CAS No. 819-83-0) is a cornerstone of modern chemical applications across multiple industries. Its unique properties continue to drive innovation in drug development, biochemical research, and industrial processes. As scientific understanding evolves further,this compound will undoubtedly play an even more pivotal role in shaping future advancements.
